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Compound of Interest

Compound Name: LY 171859

Cat. No.: B1675584

Technical Support Center: LY 171859 Solutions

Disclaimer: LY 171859 (also known as Tomelukast) is a leukotriene receptor antagonist.
Specific long-term stability and storage data for this compound is limited. The following best
practices are based on available information for structurally similar compounds, primarily
Montelukast, another leukotriene receptor antagonist. Researchers should independently
validate these recommendations for their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of LY 1718597

For long-term storage, it is recommended to prepare stock solutions of LY 171859 in
anhydrous organic solvents such as Dimethyl Sulfoxide (DMSO) or ethanol. The solubility in
these solvents is generally high. For aqueous buffers, it is advisable to first dissolve the
compound in a small amount of an organic solvent like ethanol and then dilute with the
aqueous buffer.

Q2: At what temperature should | store LY 171859 solutions?

For optimal stability, stock solutions of LY 171859 in organic solvents should be stored at -20°C
or -80°C.[1][2] Aqueous solutions are less stable and should be prepared fresh for each
experiment. If short-term storage of aqueous solutions is necessary, it should be for no longer
than one day at 4°C.
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Q3: Is LY 171859 sensitive to light?

Yes, compounds of this class can be sensitive to light. Studies on the related compound
Montelukast show significant photodegradation when exposed to various light sources, leading
to the formation of isomers.[3][4] It is crucial to protect both solid LY 171859 and its solutions
from light by using amber vials or by wrapping containers in aluminum foil.

Q4: How long can | store my LY 171859 stock solution?

When stored as a solid at -20°C and protected from light and moisture, LY 171859 should be
stable for an extended period. Stock solutions in anhydrous DMSO or ethanol, when stored at
-80°C, can be stable for at least a year.[1] However, it is recommended to aliquot the stock
solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.

Q5: What are the potential signs of degradation in my LY 171859 solution?

Visual signs of degradation can include a change in color or the appearance of precipitates.
However, chemical degradation may not always be visible. The primary degradation pathways
for similar compounds include oxidation and isomerization.[3][4] If you suspect degradation, it
Is advisable to use analytical methods like HPLC to assess the purity of the solution.
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Issue

Possible Cause

Recommended Solution

Precipitate forms in the

solution upon storage.

The concentration of LY
171859 may be too high for
the chosen solvent or storage

temperature.

Gently warm the solution and
sonicate to redissolve the
precipitate. If the issue
persists, consider diluting the
solution to a lower

concentration.

Inconsistent experimental
results using the same stock

solution.

The solution may have
degraded due to improper
storage (e.g., exposure to light,

repeated freeze-thaw cycles).

Prepare a fresh stock solution
from solid LY 171859. Aliquot
the new stock solution into
single-use vials to minimize
freeze-thaw cycles. Always

protect the solution from light.

Difficulty dissolving LY 171859

in agueous buffer.

LY 171859, like similar
compounds, has low solubility

in agueous solutions.

First, dissolve the compound in
a small volume of a water-
miscible organic solvent such
as ethanol or DMSO. Then,
slowly add this solution to the

aqueous buffer while vortexing.

Observed loss of activity in a

time-course experiment.

The compound may be
unstable in the experimental
medium (e.g., cell culture
medium) over the duration of

the experiment.

Perform a stability study of LY
171859 in your specific
experimental medium. If
instability is confirmed, you
may need to add the
compound at multiple time

points during the experiment.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for LY 171859 (based on data for Montelukast)
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Storage Estimated ]
Form Solvent N Protection
Temperature Stability
) Protect from light
Solid N/A -20°C > 4 years[5] )
and moisture
Solution DMSO -80°C > 1 year[1] Protect from light
Solution Ethanol -80°C > 1 year Protect from light
Protect from
Solution Aqueous Buffer 4°C < 24 hours light, Prepare

fresh

Table 2: Solubility of Structurally Similar Compound (Montelukast)

Solvent Approximate Solubility
DMSO ~30 mg/mL[5][6][7]
Ethanol ~30 mg/mL[5][6][7]
Water ~10 mg/mL[5][6][7]
Ethanol:PBS (pH 7.2) (1:9) ~0.15 mg/mL[5]

Experimental Protocols & Workflows

Protocol 1: Preparation of LY 171859 Stock Solution

e Weighing: Accurately weigh the desired amount of solid LY 171859 in a sterile
microcentrifuge tube.

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO or ethanol to achieve the
desired stock concentration (e.g., 10 mM).

» Dissolution: Vortex the solution until the solid is completely dissolved. Gentle warming (to no
more than 37°C) and sonication can be used to aid dissolution if necessary.
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» Aliquoting: Dispense the stock solution into smaller, single-use amber vials to minimize
freeze-thaw cycles and light exposure.

o Storage: Store the aliquots at -80°C.

Stock Solution Preparation Workflow

Weigh Solid LY 171859

'

Add Anhydrous Solvent
(DMSO or Ethanol)

'

Vortex/Sonicate to Dissolve

i

Aliquot into Amber Vials

i

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing LY 171859 stock solutions.

Protocol 2: Preparation of Aqueous Working Solution

e Thaw Stock: Thaw a single aliquot of the LY 171859 stock solution at room temperature,
protected from light.
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 Dilution: In a sterile tube, add the desired volume of your aqueous buffer (e.g., PBS, cell
culture medium).

» Addition of Stock: While vortexing the aqueous buffer, slowly add the required volume of the
LY 171859 stock solution to achieve the final working concentration.

o Use Immediately: Use the freshly prepared aqueous working solution immediately for your
experiment. Do not store aqueous solutions.

Aqueous Working Solution Preparation

Thaw Stock Solution Aliquot Prepare Aqueous Buffer

N

Add Stock to Buffer while Vortexing

'

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing aqueous working solutions.

Signaling Pathway Context

LY 171859 is an antagonist of the cysteinyl leukotriene receptor. Leukotrienes are inflammatory
mediators derived from arachidonic acid via the 5-lipoxygenase pathway. By blocking the
receptor, LY 171859 prevents the downstream effects of cysteinyl leukotrienes, which include
bronchoconstriction and inflammatory cell recruitment.
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Simplified Cysteinyl Leukotriene Signaling
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Caption: Simplified cysteinyl leukotriene signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for long-term storage of LY 171859
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.targetmol.com/compound/zafirlukast
https://www.dcchemicals.com/msds/MSDS_DC3160.html
https://pubmed.ncbi.nlm.nih.gov/17719198/
https://pubmed.ncbi.nlm.nih.gov/17719198/
https://www.researchgate.net/publication/6121318_Effect_of_light_and_heat_on_the_stability_of_montelukast_in_solution_and_in_its_solid_state
https://cdn.caymanchem.com/cdn/insert/10008318.pdf
https://www.caymanchem.com/product/10008318/montelukast-sodium-salt
https://www.biomol.com/products/chemicals/lipids/montelukast-sodium-salt-cay10008318-10
https://www.biomol.com/products/chemicals/lipids/montelukast-sodium-salt-cay10008318-10
https://www.benchchem.com/product/b1675584#best-practices-for-long-term-storage-of-ly-171859-solutions
https://www.benchchem.com/product/b1675584#best-practices-for-long-term-storage-of-ly-171859-solutions
https://www.benchchem.com/product/b1675584#best-practices-for-long-term-storage-of-ly-171859-solutions
https://www.benchchem.com/product/b1675584#best-practices-for-long-term-storage-of-ly-171859-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675584?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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